Cas no 2098097-08-4 (4,4-difluorooctahydro-2H-isoindol-2-amine)

• Product Name: 4,4-difluorooctahydro-2H-isoindol-2-amine
• CAS No: 2098097-08-4
• MF: C₈H₁₄F₂N₂
• MW: 176.206968784332
• CID: 5724707
• PubChem ID: 121201937
• Update Time: 2025-06-11

4,4-difluorooctahydro-2H-isoindol-2-amine Chemical and Physical Properties

Names and Identifiers

• AKOS026710107
• 4,4-difluorooctahydro-2H-isoindol-2-amine
• 2098097-08-4
• F1907-5726
• 7,7-difluoro-3,3a,4,5,6,7a-hexahydro-1H-isoindol-2-amine
• 2H-Isoindol-2-amine, 4,4-difluorooctahydro-

• Inchi： 1S/C8H14F2N2/c9-8(10)3-1-2-6-4-12(11)5-7(6)8/h6-7H,1-5,11H2
• InChI Key： GVQAZSBVNQQCQQ-UHFFFAOYSA-N
• SMILES： FC1(CCCC2CN(CC21)N)F

Computed Properties

• Exact Mass: 176.11250478g/mol
• Monoisotopic Mass: 176.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 215.6±30.0 °C(Predicted)
• pka: 7.33±0.40(Predicted)

Additional information on 4,4-difluorooctahydro-2H-isoindol-2-amine

4,4-Difluorooctahydro-2H-isoindol-2-amine: A Comprehensive Overview

4,4-Difluorooctahydro-2H-isoindol-2-amine, also known by its CAS number 2098097-08-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

The molecular structure of 4,4-difluorooctahydro-2H-isoindol-2-amine is characterized by a bicyclic framework with a fluorine substitution at the 4-position of the isoindole ring system. The presence of fluorine atoms introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization. Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced bioavailability and stability.

One of the key areas of research on this compound involves its synthesis. Traditional methods for synthesizing isoindole derivatives often involve multi-step processes that can be time-consuming and inefficient. However, recent advancements have introduced more streamlined approaches, leveraging catalytic reactions and microwave-assisted synthesis to improve yield and purity. These innovations have significantly enhanced the feasibility of producing 4,4-difluorooctahydro-2H-isoindol-2-amine on a larger scale.

The pharmacological properties of 4,4-difluorooctahydro-2H-isoindol-2-amine have been a focal point in recent studies. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of novel therapeutics targeting various diseases. For instance, preliminary in vitro studies suggest that derivatives of this compound may exhibit promising anti-inflammatory and antioxidant activities, making them potential candidates for drug development.

In addition to its pharmacological applications, 4,4-difluorooctahydro-2H-isoindol-2-amine has also found utility in materials science. Its rigid bicyclic structure makes it an attractive candidate for use in advanced materials such as high-performance polymers and liquid crystals. Recent research has demonstrated that incorporating fluorinated isoindole moieties into polymer backbones can significantly enhance thermal stability and mechanical properties.

The growing interest in fluorinated compounds has led to increased scrutiny regarding their environmental impact and safety profiles. While 4,4-difluorooctahydro-2H-isoindol-2